1-(2-Methoxypyridin-4-yl)piperazine dihydrochloride

• Molecular Formula: C10H17Cl2N3O
• Molecular Weight: 266.16 g/mol
• IUPAC Name: 1-(2-methoxypyridin-4-yl)piperazine;dihydrochloride
• InChI: InChI=1S/C10H15N3O.2ClH/c1-14-10-8-9(2-3-12-10)13-6-4-11-5-7-13;;/h2-3,8,11H,4-7H2,1H3;2*1H
• InChI Key: CIASWYCRTXYKDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCNCC2.Cl.Cl

Description

1-(2-Methoxypyridin-4-yl)piperazine dihydrochloride is a chemical compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their diverse biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

The synthesis of 1-(2-Methoxypyridin-4-yl)piperazine dihydrochloride typically involves the reaction of 2-methoxypyridine with piperazine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity. For example, the use of chloroform in a methanol solvent mixture (99:1) as an eluent followed by the addition of excess etheral hydrochloride solution is one such method .

Chemical Reactions Analysis

1-(2-Methoxypyridin-4-yl)piperazine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into reduced forms, often using reagents like sodium borohydride.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Addition: The compound can participate in addition reactions, such as the nucleophilic ring-opening reaction with oxetanes.

Scientific Research Applications

1-(2-Methoxypyridin-4-yl)piperazine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with various biological targets.

Medicine: Piperazine derivatives, including this compound, are explored for their potential therapeutic effects, such as acting as selective α2-adrenoceptor antagonists.

Industry: It is used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-(2-Methoxypyridin-4-yl)piperazine dihydrochloride involves its interaction with specific molecular targets. For instance, piperazine derivatives are known to act on GABA receptors, causing hyperpolarization of nerve endings and resulting in flaccid paralysis of certain organisms . This compound may also interact with α2-adrenoceptors, leading to various physiological effects.

Comparison with Similar Compounds

1-(2-Methoxypyridin-4-yl)piperazine dihydrochloride can be compared with other similar compounds, such as:

1-(3-Methoxypyridin-2-yl)piperazine: Another piperazine derivative with similar structural features.

1-(2-Pyridinyl)piperazine: Known for its sympatholytic activity and use as a metabolite of Azaperone.

2-{[4-(2-Methoxyphenyl)piperazin-1-yl]alkyl}-1H-benzo[d]imidazoles: Structurally similar compounds that act as alpha1-adrenergic receptors antagonists.

These comparisons highlight the unique structural and functional attributes of this compound, making it a valuable compound for various scientific applications.